Cas no 1187165-39-4 ((2-Iodophenyl)(pyridin-3-yl)methanone)
(2-Iodophenyl)(pyridin-3-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-Iodophenyl)(pyridin-3-yl)methanone
- 3-(2-Iodobenzoyl)pyridine
- (2-iodophenyl)-pyridin-3-ylmethanone
-
- Inchi: 1S/C12H8INO/c13-11-6-2-1-5-10(11)12(15)9-4-3-7-14-8-9/h1-8H
- InChI Key: JBOCXVPOQSQDGT-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1C(C1C=NC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- XLogP3: 2.5
- Topological Polar Surface Area: 30
(2-Iodophenyl)(pyridin-3-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488118-1g |
(2-Iodophenyl)(pyridin-3-yl)methanone |
1187165-39-4 | 97% | 1g |
$480 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD589252-1g |
(2-Iodophenyl)(pyridin-3-yl)methanone |
1187165-39-4 | 97% | 1g |
¥3367.0 | 2023-04-05 |
(2-Iodophenyl)(pyridin-3-yl)methanone Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (2-Iodophenyl)(pyridin-3-yl)methanone
Introduction to (2-Iodophenyl)(pyridin-3-yl)methanone (CAS No: 1187165-39-4)
(2-Iodophenyl)(pyridin-3-yl)methanone, with the CAS number 1187165-39-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This review aims to provide a comprehensive overview of its chemical properties, synthesis methods, and emerging applications, particularly in the context of modern medicinal chemistry.
The compound features a unique structural motif consisting of an iodine-substituted benzene ring connected to a pyridine ring through a methanone bridge. This architecture makes it a versatile intermediate in the synthesis of more complex molecules, including biologically active agents. The presence of the iodine atom at the 2-position of the phenyl ring enhances its reactivity, making it a valuable precursor in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.
In recent years, there has been growing interest in (2-Iodophenyl)(pyridin-3-yl)methanone due to its potential applications in drug discovery. Its structural features suggest that it may serve as a key building block for the development of novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activities against cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression.
The synthesis of (2-Iodophenyl)(pyridin-3-yl)methanone typically involves the condensation of 2-iodobenzaldehyde with 3-pyridinecarboxaldehyde under basic conditions. This reaction can be optimized using various catalysts and solvents to improve yield and purity. Recent advancements in synthetic methodologies have also explored the use of transition metal-catalyzed reactions, which offer higher selectivity and efficiency.
One of the most compelling aspects of (2-Iodophenyl)(pyridin-3-yl)methanone is its utility in the development of small-molecule inhibitors for kinases and other enzymes implicated in human diseases. The pyridine moiety, in particular, is known to interact favorably with biological targets due to its ability to form hydrogen bonds and hydrophobic interactions. This has led to several innovative drug candidates being designed based on this scaffold.
Recent research has also highlighted the role of (2-Iodophenyl)(pyridin-3-yl)methanone in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to undergo polymerization and form stable conjugated systems makes it an attractive candidate for these applications. Additionally, its photochemical properties have been explored for use in photodynamic therapy, where it can generate reactive oxygen species upon exposure to light.
The pharmacological potential of derivatives of (2-Iodophenyl)(pyridin-3-yl)methanone has been further investigated through computational modeling and high-throughput screening. These studies have identified several lead compounds with favorable pharmacokinetic profiles and reduced toxicity. Further preclinical studies are warranted to validate these findings and explore their therapeutic efficacy.
In conclusion, (2-Iodophenyl)(pyridin-3-yl)methanone (CAS No: 1187165-39-4) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new uses for this compound, its importance in modern science is likely to grow even further.
1187165-39-4 ((2-Iodophenyl)(pyridin-3-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)